![molecular formula C12H16N2O B1469099 1-(2,4-Dimethylbenzoyl)azetidin-3-amine CAS No. 1341960-92-6](/img/structure/B1469099.png)
1-(2,4-Dimethylbenzoyl)azetidin-3-amine
Overview
Description
Molecular Structure Analysis
The molecular structure of “1-(2,4-Dimethylbenzoyl)azetidin-3-amine” can be inferred from its molecular formula, C12H16N2O. It contains a four-membered azetidine ring with a nitrogen atom, two methyl groups attached to the benzoyl group, and an amine group.Scientific Research Applications
Synthesis of New Heterocyclic Amino Acid Derivatives
“1-(2,4-Dimethylbenzoyl)azetidin-3-amine” can be used in the synthesis of new heterocyclic amino acid derivatives. This involves the use of aza-Michael addition of NH-heterocycles with Methyl 2- (Azetidin- or Oxetan-3-Ylidene)Acetates . The synthesis and diversification of novel heterocyclic amino acid derivatives can be achieved through the Suzuki–Miyaura cross-coupling from the corresponding brominated pyrazole–azetidine hybrid with boronic acids .
Pharmaceutical Testing
This compound can also be used for pharmaceutical testing . It’s important to note that the specific applications in pharmaceutical testing are not detailed in the source.
Medicinal Chemistry and Materials Science
“1-(2,4-Dimethylbenzoyl)azetidin-3-amine” is a versatile chemical compound with potential applications in diverse scientific research, spanning from medicinal chemistry to materials science. Its unique structure and properties open doors for innovation and advancements in various fields.
Future Directions
Azetidines, including “1-(2,4-Dimethylbenzoyl)azetidin-3-amine”, have significant potential in medicinal chemistry and organic synthesis due to their unique reactivity driven by ring strain . Future research may focus on developing new synthesis methods and exploring their potential applications in various fields.
properties
IUPAC Name |
(3-aminoazetidin-1-yl)-(2,4-dimethylphenyl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O/c1-8-3-4-11(9(2)5-8)12(15)14-6-10(13)7-14/h3-5,10H,6-7,13H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFWKGVCEXTYTHY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)N2CC(C2)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,4-Dimethylbenzoyl)azetidin-3-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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